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Delpazolid is an oxazolidinone antibiotic. It is active against a wide range of Gram-positive bacterial clinical isolates, including resistant strains of several species, such as methicillin-resistant S. aureus (MRSA), methicillin-resistant coagulase-negative staphylococci (MRCNS), and penicillin-resistant S. pneumoniae (MICs = 0.125-4 μg/ml). Delpazolid increases survival in mouse models of systemic MRSA, E. faecalis, S. pneumoniae, and H. influenzae infection (ED50s = 2.96, 4.53, 2.28, and 9.96 mg/kg, respectively).
Delpazolid, also known as LCB01-0371, is a new oxazolidinone with cyclic amidrazone. In vitro activity of LCB01-0371 against 624 clinical isolates was evaluated and compared with those of linezolid, vancomycin, and other antibiotics. LCB01-0371 showed good activity against Gram-positive pathogens. In vivo activity of LCB01-0371 against systemic infections in...